Cas no 1337336-25-0 (2-(1-Aminoethyl)-4-(propan-2-yl)phenol)

• Product Name: 2-(1-Aminoethyl)-4-(propan-2-yl)phenol
• CAS No: 1337336-25-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5702428
• PubChem ID: 76222739
• Update Time: 2025-06-27

2-(1-Aminoethyl)-4-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-1277346
• 1337336-25-0
• 2-(1-AMINOETHYL)-4-(PROPAN-2-YL)PHENOL
• Phenol, 2-(1-aminoethyl)-4-(1-methylethyl)-
• 2-(1-Aminoethyl)-4-(propan-2-yl)phenol

• Inchi： 1S/C11H17NO/c1-7(2)9-4-5-11(13)10(6-9)8(3)12/h4-8,13H,12H2,1-3H3
• InChI Key： UTAPZSIBVBROOX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C)N)C(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 275.9±25.0 °C(Predicted)
• pka: 10.19±0.48(Predicted)

Additional information on 2-(1-Aminoethyl)-4-(propan-2-yl)phenol

Introduction to 2-(1-Aminoethyl)-4-(propan-2-yl)phenol (CAS No. 1337336-25-0)

2-(1-Aminoethyl)-4-(propan-2-yl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1337336-25-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenolic core substituted with an aminoethyl group and an isopropyl group, exhibits a unique structural framework that positions it as a versatile intermediate in the development of novel therapeutic agents. The presence of both basic and acidic functional groups makes it a promising candidate for further exploration in drug design, particularly in the context of targeted molecular interactions.

The structural configuration of 2-(1-Aminoethyl)-4-(propan-2-yl)phenol encompasses several key features that contribute to its potential utility. The phenolic hydroxyl group (–OH) at the 4-position provides a site for hydrogen bonding and redox activity, while the aminoethyl side chain (–NHCH₂CH₂NH₂) introduces basicity and potential for nucleophilic substitution reactions. Additionally, the isopropyl group (–CH(CH₃)₂) at the 4-position enhances steric bulk, influencing both solubility and metabolic stability. These structural attributes make the compound an attractive scaffold for medicinal chemists seeking to develop molecules with tailored physicochemical properties.

In recent years, there has been growing interest in phenolic derivatives as pharmacophores due to their demonstrated biological activity across various therapeutic domains. Studies have highlighted the role of phenols in modulating enzyme activity, antioxidant mechanisms, and cellular signaling pathways. The compound 2-(1-Aminoethyl)-4-(propan-2-yl)phenol (CAS No. 1337336-25-0) aligns with this trend, offering a platform for designing molecules with enhanced bioavailability and target specificity. Its dual functionality—amino and hydroxyl groups—allows for diverse derivatization strategies, enabling the creation of libraries of compounds for high-throughput screening.

One of the most compelling aspects of 2-(1-Aminoethyl)-4-(propan-2-yl)phenol is its potential application in the development of kinase inhibitors. Kinases are pivotal enzymes in many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The phenolic moiety can interact with ATP-binding pockets, while the aminoethyl group can serve as a linker to additional pharmacophores or be modified to enhance binding affinity. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases, making it a valuable starting point for structure-based drug design.

Furthermore, the compound’s ability to undergo redox cycling has garnered attention in the context of antioxidant therapy. Phenols are well-known for their capacity to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. The presence of both a hydroxyl and an amino group in 2-(1-Aminoethyl)-4-(propan-2-yl)phenol (CAS No. 1337336-25-0) may enhance its redox activity, allowing it to participate in both one-electron and two-electron transfer processes. This dual capability could be particularly advantageous in treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

Recent advances in synthetic methodologies have also expanded the synthetic accessibility of 2-(1-Aminoethyl)-4-(propan-2-yl)phenol. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex aromatic systems, while automated synthesis platforms have accelerated library preparation efforts. These developments have made it feasible to explore a broader range of derivatives rapidly, facilitating hit identification and lead optimization programs. The compound’s versatility as a building block is further underscored by its compatibility with various functionalization strategies, including halogenation, alkylation, and heterocyclic ring formation.

The pharmacokinetic profile of 2-(1-Aminoethyl)-4-(propan-2-yl)phenol is another critical consideration in its potential therapeutic applications. Initial pharmacokinetic studies indicate that the compound exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability while also allowing for parenteral administration if necessary. The aminoethyl side chain may contribute to improved cell membrane permeability through hydrogen bonding interactions with lipid rafts or transporter proteins. Additionally, metabolic stability appears promising, with preliminary data showing resistance to degradation by common cytochrome P450 enzymes under physiological conditions.

In conclusion,2-(1-Aminoethyl)-4-(propan-2-yl)phenol (CAS No. 1337336-25-0) represents a promising scaffold for pharmaceutical innovation due to its unique structural features and functional diversity. Its combination of basicity, acidity, and steric bulk provides multiple avenues for derivatization into molecules with tailored biological activities. As research continues to uncover new therapeutic targets and mechanistic insights into disease pathogenesis,this compound holds significant potential as an intermediate or lead structure in drug discovery efforts across multiple therapeutic areas.